Cas no 16881-60-0 (Benzoic acid,2-hydroxy-3,5-bis(1-methylethyl)-, phenyl ester)

• Product Name: Benzoic acid,2-hydroxy-3,5-bis(1-methylethyl)-, phenyl ester
• CAS No: 16881-60-0
• MF: C₁₉H₂₂O₃
• MW: 298.376185894012
• CID: 153922
• PubChem ID: 85622
• Update Time: 2025-04-19

Benzoic acid,2-hydroxy-3,5-bis(1-methylethyl)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-3,5-bis(1-methylethyl)-, phenyl ester
• phenyl 2-hydroxy-3,5-di(propan-2-yl)benzoate
• phenyl 3,5-diisopropylsalicylate
• Einecs 240-913-3
• 3,5-Diisopropylsalicylic acid phenyl ester
• 2-Hydroxy-3,5-bis(1-methylethyl)benzoic acid phenyl ester
• U57DD99W6G
• Salicylic acid, 3,5-diisopropyl-, phenyl ester
• Benzoic acid, 2-hydroxy-3,5-bis(1-methylethyl)-, phenyl ester
• DTXSID60168610
• Phenyl 2-hydroxy-3,5-bis(1-methylethyl)benzoate
• NS00025541
• 16881-60-0

• Inchi： 1S/C19H22O3/c1-12(2)14-10-16(13(3)4)18(20)17(11-14)19(21)22-15-8-6-5-7-9-15/h5-13,20H,1-4H3
• InChI Key： YYEAGXUACASJES-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OC2C=CC=CC=2)C=C(C=C1C(C)C)C(C)C

Computed Properties

• Exact Mass: 298.15696
• Monoisotopic Mass: 298.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 5.8

Experimental Properties

• Density: 1.099
• Boiling Point: 395.4°Cat760mmHg
• Flash Point: 154.8°C
• Refractive Index: 1.562
• PSA: 46.53